Cas no 127159-66-4 (sodium 2-fluorobenzene-1-sulfinate)

• Product Name: sodium 2-fluorobenzene-1-sulfinate
• CAS No: 127159-66-4
• MF: C₆H₄FNaO₂S
• MW: 182.147934913635
• CID: 4585329
• PubChem ID: 23682181
• Update Time: 2025-06-11

sodium 2-fluorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2-fluorobenzene-1-sulfinate
• 2-Fluorobenzenesulfinic acid sodium salt
• Sodium 2-fluorobenzenesulfinate
• CFA15966

• Inchi： 1S/C6H5FO2S.Na/c7-5-3-1-2-4-6(5)10(8)9;/h1-4H,(H,8,9);/q;+1/p-1
• InChI Key： ZGOTUKXVYFUJID-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1F)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on sodium 2-fluorobenzene-1-sulfinate

Comprehensive Overview of Sodium 2-Fluorobenzene-1-Sulfinate (CAS No. 127159-66-4): Properties, Applications, and Industry Trends

Sodium 2-fluorobenzene-1-sulfinate (CAS No. 127159-66-4) is a specialized organosulfur compound with a molecular formula of C₆H₄FNaO₂S. This white to off-white crystalline powder is widely recognized for its role as a versatile intermediate in pharmaceutical synthesis, agrochemical production, and material science. The compound's unique structure, featuring a fluorine substituent and a sulfinate group, enables selective reactivity in cross-coupling reactions, making it valuable for constructing complex molecular architectures.

Recent advancements in green chemistry have spotlighted sodium 2-fluorobenzene-1-sulfinate as a safer alternative to traditional sulfonyl chloride reagents. Researchers highlight its stability under ambient conditions and reduced environmental impact compared to legacy sulfonation agents. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in metal-free C-S bond formation, aligning with the industry's push toward sustainable methodologies. This positions CAS No. 127159-66-4 as a compound of interest for manufacturers seeking REACH-compliant solutions.

The compound's solubility profile—readily soluble in polar solvents like water, methanol, and DMF but insoluble in non-polar media—makes it ideal for homogeneous catalysis systems. Analytical data reveals a melting point range of 210–215°C (with decomposition) and characteristic FT-IR peaks at 1180 cm^-1 (S=O asymmetric stretch) and 1040 cm^-1 (S-O symmetric stretch), critical for quality control protocols. These physicochemical properties are frequently queried in technical databases, reflecting end-users' need for precise handling parameters.

In drug discovery, sodium 2-fluorobenzene-1-sulfinate serves as a key building block for fluorinated bioactive molecules. Its application in synthesizing tyrosine kinase inhibitors and antiviral prodrugs has grown exponentially, particularly for candidates targeting respiratory diseases—a trending focus post-pandemic. Patent analyses show a 40% increase in filings referencing CAS No. 127159-66-4 between 2020–2023, underscoring its strategic importance in precision medicine development.

From an industrial perspective, the compound's batch-to-batch consistency (typically ≥98% purity by HPLC) and compatibility with continuous flow chemistry systems address two major pain points in scale-up operations. Supply chain data indicates rising demand from Asian API manufacturers, with procurement inquiries often including keywords like "high-purity fluorobenzene sulfinate" and "GMP-grade sulfinate salts." This aligns with broader market shifts toward specialty fine chemicals with documented ICH stability profiles.

Emerging applications in electronic materials have further expanded the utility scope of 127159-66-4. Recent studies demonstrate its effectiveness as a doping agent for organic semiconductors, where the fluorine moiety enhances charge transport properties. This innovation responds to the global push for flexible electronics, a sector projected to grow at 8.7% CAGR through 2030 according to MarketsandMarkets™ research.

Handling and storage recommendations emphasize protection from moisture (recommended desiccant: silica gel) and storage at 2–8°C for long-term stability. While not classified as hazardous under standard protocols, material safety data sheets (MSDS) advise using engineering controls during large-scale processing—a detail frequently searched by EHS professionals. The compound's LD50 (>2000 mg/kg, oral rat) and biodegradability index (62% in 28 days per OECD 301D) make it compliant with green chemistry metrics.

Analytical techniques for sodium 2-fluorobenzene-1-sulfinate characterization typically combine HPLC-UV (λ=254 nm), 19F NMR (δ -110 to -115 ppm vs CFCl₃), and ion chromatography for counterion verification. These methodologies feature prominently in user forums discussing QC method validation, reflecting the compound's adoption in regulated industries. A 2024 survey by Chemical & Engineering News identified it among the top 20 fluorinated intermediates requested by contract research organizations (CROs).

The future trajectory for CAS No. 127159-66-4 appears robust, driven by three factors: (1) expanding applications in PET radiopharmaceuticals where fluorine-18 derivatives are invaluable, (2) adoption in crop protection chemicals leveraging its systemic mobility in plants, and (3) innovations in battery electrolyte additives for next-gen energy storage. These developments position sodium 2-fluorobenzene-1-sulfinate as a compound bridging multiple technological frontiers with measurable industrial impact.